Cas no 2228445-48-3 (1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine)

• Product Name: 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine
• CAS No: 2228445-48-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6320879
• PubChem ID: 165658602
• Update Time: 2025-08-04

1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine
• 2228445-48-3
• [1-(2,5-dimethoxypyridin-4-yl)cyclobutyl]methanamine
• EN300-1729323

• Inchi： 1S/C12H18N2O2/c1-15-10-7-14-11(16-2)6-9(10)12(8-13)4-3-5-12/h6-7H,3-5,8,13H2,1-2H3
• InChI Key： XMRCRCVFOMGJBK-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C1(CN)CCC1)OC

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.4Ų

Additional information on 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine

Introduction to 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine (CAS No. 2228445-48-3)

1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine, identified by the CAS number 2228445-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclobutyl moiety with a dimethoxypyridine substituent. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of interest for further exploration in drug discovery and development.

The structural composition of 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine involves a cyclobutane ring connected to an amine group, with the dimethoxypyridine moiety attached to the cyclobutyl ring at the 4-position. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The dimethoxypyridine group is particularly noteworthy due to its role as a pharmacophore in numerous bioactive compounds, often contributing to binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of cycloalkyl and pyridine derivatives has shown promise in addressing various diseases, including neurological disorders and inflammatory conditions. 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine represents an example of such a hybrid structure, which may exhibit unique pharmacological properties due to its dual functionalization.

One of the key areas of research involving this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules. The cyclobutyl group provides a rigid scaffold that can influence the conformational flexibility of the final drug candidate, while the dimethoxypyridine moiety offers opportunities for hydrogen bonding and hydrophobic interactions with biological targets. These features make 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine a valuable building block in medicinal chemistry.

Recent studies have begun to explore the biological activity of related compounds containing similar structural motifs. For instance, derivatives of dimethoxypyridine have been investigated for their potential as kinase inhibitors and antiviral agents. While specific data on 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine may still be limited, its structural features suggest that it could possess similar properties or even novel mechanisms of action. Further research is warranted to fully elucidate its pharmacological profile.

The synthesis of 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine presents an interesting challenge due to the need for precise functional group manipulation and regioselective coupling reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, may be employed to achieve high yields and purity. Optimizing these synthetic pathways will be crucial for future applications in drug development.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding interactions of 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine with potential targets. These simulations can help identify key pharmacophoric elements and predict binding affinities, guiding experimental efforts toward rational drug design. Additionally, virtual screening techniques can be used to identify additional analogs with enhanced biological activity.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. 1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine (CAS No. 2228445-48-3) stands out as a promising candidate due to its unique structural features and potential biological activities. As research progresses, this compound may contribute to the development of new therapeutic agents targeting various diseases.

In conclusion,1-(2,5-dimethoxypyridin-4-yl)cyclobutylmethanamine represents an intriguing molecule with significant potential in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable asset for drug discovery efforts. Continued investigation into its synthesis, biological activity, and pharmacological properties will likely yield important advancements in medicinal chemistry and therapeutic applications.